2-(Cyclohex-1-en-1-yl)-4-methoxypyridine

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 2-(cyclohexen-1-yl)-4-methoxypyridine
• InChI: InChI=1S/C12H15NO/c1-14-11-7-8-13-12(9-11)10-5-3-2-4-6-10/h5,7-9H,2-4,6H2,1H3
• InChI Key: WQGXPZXMENEAIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1)C2=CCCCC2

Description

2-(Cyclohex-1-en-1-yl)-4-methoxypyridine is a pyridine derivative featuring a methoxy group (-OCH₃) at the 4-position and a cyclohexene substituent at the 2-position. This structure combines the aromaticity of pyridine with the conjugated diene system of cyclohexene, influencing its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine typically involves the reaction of 4-methoxypyridine with cyclohexene under specific conditions. One common method includes the use of a catalyst such as palladium on carbon (Pd/C) to facilitate the coupling reaction. The reaction is carried out in an inert atmosphere, often using nitrogen or argon, and at elevated temperatures to ensure the formation of the desired product.

Industrial Production Methods

On an industrial scale, the production of 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-throughput screening methods can also aid in identifying the most efficient catalysts and reaction parameters for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohex-1-en-1-yl)-4-methoxypyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst like palladium on carbon, resulting in the reduction of the cyclohexene ring.

Substitution: The methoxy group on the pyridine ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as sodium methoxide or sodium ethoxide.

Major Products Formed

Oxidation: Oxidized derivatives of the cyclohexene ring.

Reduction: Reduced cyclohexane derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

2-(Cyclohex-1-en-1-yl)-4-methoxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Pyridine Derivatives

Example 1 : 2-Amino-4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)-1-(4-Substituted Phenyl)pyridine ()

• Substituents : Chloro (Cl), substituted phenyl groups.
• Molecular Weight : 466–545 g/mol (significantly higher due to phenyl and chloro groups).
• Melting Points : 268–287°C, reflecting high rigidity and intermolecular interactions.
• Synthesis : Achieved via multi-step coupling reactions, with yields of 67–81% .
• Key Differences : Chloro substituents increase molecular weight and polarity compared to the cyclohexene and methoxy groups in the target compound.

Example 2 : 4-Methoxy-1-(2-(Substituted Phenyl)-2-oxoethyl)pyridinium Bromide ()

• Substituents : Methoxy group, phenacyl moieties.
• Synthesis : Prepared by alkylation of 4-methoxypyridine with phenacyl bromides (98–99% yield).
• Key Differences : The quaternary pyridinium structure and ketone group enhance solubility in polar solvents, unlike the neutral pyridine-cyclohexene system .

Cyclohexene-Containing Analogues

Example 3 : 4H-Pyrido[1,2-a]pyrimidin-4-one Derivatives ()

• Substituents: Cyclohexenyl groups with amino or alkylamino substituents (e.g., 4-(dimethylamino)cyclohex-1-en-1-yl).
• Key Differences: Amino groups increase basicity and water solubility compared to the non-polar cyclohexene in the target compound .

Example 4 : N-(1-Cyclohexen-1-yl)morpholine ()

• Substituents : Morpholine attached to cyclohexene.
• Key Differences : The morpholine oxygen introduces hydrogen-bonding capacity, enhancing solubility in protic solvents .

Physicochemical Properties Comparison

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Log P (Predicted)
2-(Cyclohex-1-en-1-yl)-4-methoxypyridine	189.26	Not reported	Methoxy, cyclohexene	~2.5 (estimated)
2-Amino-4-(2-chloro-5-phenyl)pyridine	466–545	268–287	Chloro, phenyl, amino	~3.8–4.2
4-Methoxy-1-phenacylpyridinium bromide	~300 (varies)	Not reported	Methoxy, phenacyl	~1.2–1.5
N-(1-Cyclohexen-1-yl)morpholine	167.24	Not reported	Morpholine, cyclohexene	~1.8

Notes:

• The target compound’s lower molecular weight and lack of polar groups (e.g., amino or chloro) result in moderate lipophilicity (Log P ~2.5), making it suitable for crossing lipid membranes.
• Cyclohexene-containing analogues with polar substituents (e.g., dimethylamino in ) exhibit higher solubility but reduced membrane permeability.

Spectroscopic Data

• 1H NMR :

  • Target Compound : Cyclohexene vinyl protons (δ 5.5–6.0 ppm), methoxy protons (δ ~3.8 ppm), pyridine protons (δ 7.0–8.5 ppm).
  • Chloro-Phenyl Pyridine () : Aromatic protons (δ 7.2–8.3 ppm), NH₂ protons (δ ~5.5 ppm) .

• IR : Methoxy C-O stretching (~1250 cm⁻¹) and pyridine ring vibrations (~1600 cm⁻¹) are common in both the target compound and derivatives .

Biological Activity

2-(Cyclohex-1-en-1-yl)-4-methoxypyridine is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activities, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine consists of a pyridine ring substituted with a methoxy group and a cyclohexene moiety. This unique structure may contribute to its diverse biological activities.

Antiviral Activity

Recent studies have indicated that derivatives of pyridine compounds exhibit significant antiviral properties. Specifically, compounds related to ciclopirox olamine, which shares structural similarities with 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine, have shown effectiveness against herpes simplex virus (HSV) types 1 and 2. These derivatives inhibited viral replication by over 100,000-fold at concentrations as low as 1 μM, demonstrating potent antiviral activity with low cytotoxicity .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. A structurally diverse library of heterocyclic compounds, including those with pyridine scaffolds, demonstrated selective and potent antibacterial activity against various Gram-positive bacteria, including antibiotic-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) .

Antiparasitic Activity

Research into the antiparasitic effects of similar heterocyclic compounds has shown promising results against Trypanosoma brucei, the causative agent of sleeping sickness. Compounds derived from pyridine structures exhibited varying degrees of effectiveness, indicating potential for further development in treating parasitic infections .

The mechanisms through which 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine exerts its biological effects are still under investigation. However, it is hypothesized that:

• Metal Ion Chelation : Similar to ciclopirox olamine, it may chelate metal ions essential for microbial survival.
• Inhibition of Viral Enzymes : The compound might inhibit specific viral enzymes crucial for replication.
• Disruption of Cellular Processes : Its interaction with cellular components could disrupt essential metabolic processes in pathogens.

Study on Antiviral Efficacy

In a comparative study involving various derivatives of pyridine compounds, it was found that certain analogs displayed EC50 values lower than those of established antiviral agents like acyclovir. This suggests that 2-(Cyclohex-1-en-1-yl)-4-methoxypyridine and its derivatives could serve as effective alternatives or adjuncts in antiviral therapy .

Study on Antibacterial Activity

A recent investigation into the antibacterial properties revealed that compounds containing the N-alkyl-N-(pyridin-2-yl)hydroxylamine structure showed significant activity against Micrococcus luteus with a MIC90 value of 2.0 μM. This highlights the potential of pyridine derivatives in combating resistant bacterial strains .

Research Findings Summary Table

Activity Type	Target Pathogen	EC50/MIC Value	Reference
Antiviral	HSV-1/HSV-2	< 1 μM
Antibacterial	Micrococcus luteus	2.0 μM
Antiparasitic	Trypanosoma brucei	Varies